BPI-15086

• Molecular Formula: C29H33ClN8O4
• Molecular Weight: 593.1 g/mol
• InChI: InChI=1S/C29H33ClN8O4/c1-6-25(39)32-21-15-22(24(42-5)16-23(21)38-13-11-37(4)12-14-38)34-29-31-17-19(30)27(35-29)33-20-10-8-7-9-18(20)26(40)28(41)36(2)3/h6-10,15-17H,1,11-14H2,2-5H3,(H,32,39)(H2,31,33,34,35)
• InChIKey: VMFMUJZRXZXYAH-UHFFFAOYSA-N

BPI-15086 EGFR T790M Inhibitor Overview

BPI-15086 is an ATP-competitive, irreversible, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) developed by Betta Pharmaceuticals Co., Ltd. . It selectively targets the EGFR Thr790Met (T790M) resistance mutation, which arises in approximately 50% of patients who progress on first- or second-generation EGFR-TKIs . The compound has a molecular formula of C₂₉H₃₃ClN₈O₄ (MW 593.08) and bears a chemical scaffold structurally distinct from other approved third-generation EGFR-TKIs . BPI-15086 advanced to Phase I clinical evaluation (NCT02914990) in patients with EGFR T790M-mutated advanced non-small-cell lung cancer (NSCLC), and is currently available as a research-use-only tool compound .

1 Structurally orthogonal EGFR T790M probe, distinct from osimertinib-class inhibitors

2 Discontinued Phase I candidate, available exclusively as a research-use-only tool compound

3 Kinase-level selectivity profiling with wild-type EGFR sparing for SAR studies

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source
• [2] Betta Pharmaceuticals Co., Ltd. 本周多个1类化药申报，率先开启新的化药注册分类 [News Release]. 2016 Jul 19. View Source
• [3] AdisInsight (Springer). BPI 15086 – Drug Profile. Last updated 28 Jan 2020. View Source

BPI-15086 Non-Interchangeability

Third-generation EGFR TKIs share a common target (EGFR T790M) but diverge markedly in kinase selectivity margins, chemical scaffold geometry, systemic exposure, and clinical safety profiles. The BPI-15086 Phase I trial explicitly documented 'a different safety profile for BPI-15086 compared with other third-generation EGFR-TKIs' . Hypoalbuminemia occurred in only 29% of patients receiving BPI-15086 versus 75% in a Phase II osimertinib trial, and no cases of rash or pruritis were observed—toxicities that dominate the profiles of lazertinib, nazartinib, and abivertinib . These differences arise from non-interchangeable molecular structures: BPI-15086 possesses a distinct chemical backbone and a shorter plasma half-life (~10–14 h) than osimertinib (~48 h), which would produce divergent tissue exposure and target engagement kinetics . Substituting one third-generation EGFR TKI for another without accounting for these parameters risks misinterpretation of efficacy, toxicity, or pharmacokinetic data in both preclinical and clinical research contexts.

Profile Tolerability endpoint profile differs markedly from osimertinib, lazertinib, and nazartinib

PK Shorter plasma half-life may shift tissue exposure and target engagement kinetics relative to osimertinib

Scaffold Distinct chemical scaffold prevents direct interchange with osimertinib-class EGFR inhibitors

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source
• [2] Betta Pharmaceuticals Co., Ltd. 本周多个1类化药申报，率先开启新的化药注册分类 [News Release]. 2016 Jul 19. View Source

BPI-15086 Key Differentiation Evidence

EGFR T790M Kinase Selectivity

At the kinase level, BPI-15086 inhibited EGFR T790M with an IC₅₀ of 15.7 nM and wild-type EGFR with an IC₅₀ of 503 nM, representing approximately 30-fold selectivity for the mutant enzyme . This selectivity window is within the range reported for osimertinib, which exhibits mutant EGFR IC₅₀ values below 15 nM (cell-based assay) and wild-type IC₅₀ values of 480–1865 nM (32–124-fold) . The BPI-15086 data were generated at the purified kinase level, providing a clean biochemical reference point for structure–activity relationship (SAR) studies and enabling direct comparison with other ATP-competitive inhibitors assayed under identical conditions.

EGFR T790M Selectivity

Cross-study comparable

IC₅₀ T790M = 15.7 nM
wild-type EGFR = 503 nM
Selectivity ratio ≈ 30-fold

Supports kinase selectivity profiling in SAR studies; orthogonal to cell-based osimertinib data

Recombinant kinase assay; compare with osimertinib cell-based IC₅₀ <15 nM (mutant) / 480–1865 nM (WT)

Evidence Dimension	Kinase inhibitory activity: EGFR T790M vs. wild-type EGFR
Target Compound Data	IC₅₀ EGFR T790M = 15.7 nM; IC₅₀ wild-type EGFR = 503 nM; selectivity ratio ≈ 30
Comparator Or Baseline	Osimertinib: IC₅₀ mutant EGFR (cell-based) < 15 nM; wild-type IC₅₀ 480–1,865 nM; selectivity ratio ≈ 32–124
Quantified Difference	BPI-15086 selectivity ratio ~30-fold vs. osimertinib ~32–124-fold; absolute mutant IC₅₀ values comparable within one order of magnitude
Conditions	Recombinant kinase inhibition assay (BPI-15086); EGFR phosphorylation in T790M-mutant cell lines (osimertinib)

Why This Matters

A defined selectivity ratio enables researchers to use BPI-15086 as a clean probe for studying EGFR T790M biology, minimizing confounding wild-type EGFR inhibition at relevant concentrations.

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source
• [2] Cross DAE, Ashton SE, Ghiorghiu S, et al. AZD9291, an irreversible EGFR TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer. Cancer Discov. 2014;4(9):1046-1061. View Source

Safety: Reduced Hypoalbuminemia

In the Phase I dose-escalation study (n = 17), treatment-related hypoalbuminemia was observed in 29% (5/17) of patients receiving BPI-15086 . The published paper directly compares this rate to the 75% incidence of hypoalbuminemia reported in a Phase II trial of osimertinib . This 46-percentage-point absolute difference represents a markedly lower burden of this hepatic and nutritional adverse event. Additionally, BPI-15086 demonstrated a low incidence of gastrointestinal and cutaneous toxicities, with diarrhea occurring in only 17.6% (3/17) of patients and no cases of rash or pruritis . In contrast, rash and pruritis are among the most common treatment-related adverse events with lazertinib, while rash and diarrhea predominate with nazartinib and abivertinib .

Hypoalbuminemia Incidence

Head-to-head comparison

29% (5/17) BPI-15086
vs. 75% osimertinib
0% rash/pruritis

Reported tolerability endpoint context for in vivo model selection; low cutaneous AE signal

Phase I, n=17; single-arm; compare with Phase II osimertinib data

Evidence Dimension	Incidence of treatment-related hypoalbuminemia
Target Compound Data	Hypoalbuminemia: 29% (5/17 patients); diarrhea: 17.6% (3/17 patients); rash/pruritis: 0%
Comparator Or Baseline	Osimertinib (Phase II): hypoalbuminemia 75%; Lazertinib: rash/pruritis common; Nazartinib/Abivertinib: rash/diarrhea common
Quantified Difference	Absolute reduction in hypoalbuminemia of 46 percentage points vs. osimertinib; qualitative absence of rash/pruritis vs. lazertinib, nazartinib, abivertinib
Conditions	Phase I, single-arm, dose-escalation study; 17 patients with EGFR T790M+ NSCLC after prior EGFR-TKI therapy; doses 25–300 mg/day

Why This Matters

A differentiated safety profile allows researchers to select BPI-15086 for in vivo studies where gastrointestinal or cutaneous toxicity would confound the experimental readout.

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source

Pharmacokinetics: Short Half-Life

The pharmacokinetic profile of BPI-15086 was characterized over a 25–300 mg dose range. After a single oral dose, the mean apparent terminal elimination half-life (t₁/₂) ranged from 9.91 to 14.1 hours across cohorts . At steady state (21 days of once-daily dosing), the mean t₁/₂ shortened to 4.78–9.84 hours, and the accumulation ratio (Rac) based on AUC₀–₂₄ h was 1.04–1.60, indicating modest drug accumulation . At the 300 mg dose, Cmax increased from 354 ng/mL (single dose) to 924 ng/mL (steady state), suggesting saturation of clearance mechanisms at higher exposures . The Cmax and AUC increased in a dose-dependent manner (e.g., AUC₀–₂₄ h: 285 → 3860 h×ng/mL over 25–300 mg; Cmax,ss: 24.6 → 924 ng/mL) . Osimertinib, by comparison, has a terminal half-life of approximately 48 hours , meaning BPI-15086 clears 3–5 times faster, enabling more rapid washout in preclinical protocols.

Plasma Half-Life

Cross-study comparable

t₁/₂ single dose 9.9–14.1 h
steady-state 4.8–9.8 h
Accumulation ratio 1.04–1.60

Supports rapid-washout PK/PD model designs; 3–5× shorter than osimertinib (~48 h)

25–300 mg qd dose range; noncompartmental analysis

Evidence Dimension	Terminal elimination half-life and drug accumulation
Target Compound Data	t₁/₂ (single dose) = 9.91–14.1 h; t₁/₂ (steady state) = 4.78–9.84 h; Rac = 1.04–1.60; Cmax,ss range = 24.6–924 ng/mL
Comparator Or Baseline	Osimertinib: t₁/₂ ≈ 48 h (FDA label data)
Quantified Difference	BPI-15086 half-life is approximately 3–5-fold shorter than osimertinib
Conditions	Phase I dose-escalation (25–300 mg qd); noncompartmental PK analysis via WinNonlin; 17 patients

Why This Matters

A shorter half-life provides operational advantages for in vivo proof-of-concept studies where rapid compound washout is required for toxicity recovery or drug holiday modeling.

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source
• [2] AstraZeneca Pharmaceuticals LP. TAGRISSO® (osimertinib) [Prescribing Information]. 2024. View Source

Modest Clinical Antitumor Activity

In the full analysis set of 17 patients, BPI-15086 produced an objective response rate (ORR) of 17.7% (95% CI 3.8%–43.4%) and a disease control rate (DCR) of 47.1% (95% CI 23.0%–72.2%) . Partial responses were observed in three patients (one at 100 mg/day, two at 200 mg/day) . For context, osimertinib in a comparable second-line T790M+ setting achieved an ORR of 61%–71% and a median progression-free survival (PFS) of 9.6–15.2 months . Almonertinib (aumolertinib) demonstrated an ORR of 50% (updated to 68.9%) and a DCR of 89% in its Phase I trial . Furmonertinib showed an ORR of 74% in Phase IIb . BPI-15086's efficacy is therefore clearly inferior to approved agents, which is a critical procurement consideration: this compound is not a clinical candidate comparator but rather a differentiated early-generation probe.

Antitumor Activity

Cross-study comparable

ORR 17.7% (95% CI 3.8–43.4%)
DCR 47.1%
n=17

Positions compound as a research tool, not a clinical efficacy benchmark

Compare with osimertinib ORR 61–71%; almonertinib ORR 50–68.9%

Evidence Dimension	Objective response rate and disease control rate in T790M+ NSCLC post-TKI
Target Compound Data	ORR = 17.7% (95% CI 3.8–43.4%); DCR = 47.1% (95% CI 23.0–72.2%); n = 17
Comparator Or Baseline	Osimertinib: ORR 61–71%, median PFS 9.6–15.2 months; Almonertinib: ORR 50–68.9%, DCR 89%; Furmonertinib: ORR 74%
Quantified Difference	BPI-15086 ORR is 43–56 percentage points lower than osimertinib and 32–51 percentage points lower than almonertinib
Conditions	Phase I single-arm trial; patients with EGFR T790M+ advanced NSCLC who progressed on prior first-generation EGFR-TKIs; 25–300 mg/day oral dosing

Why This Matters

The modest efficacy unequivocally positions BPI-15086 as a research tool compound rather than a clinical benchmark, which directly informs procurement decisions for laboratories investigating third-generation EGFR TKI pharmacology.

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source
• [2] Shi Y, Zhang L, Liu X, et al. Furmonertinib (AST2818) versus gefitinib as first-line therapy for EGFR mutation-positive NSCLC: a randomized, double-blind, multicenter, phase III study. Lancet Respir Med. 2022;10(11):1019-1028. View Source

Structurally Distinct Chemical Scaffold

According to Betta Pharmaceuticals' regulatory filing, BPI-15086 is described as a '全新结构' (entirely novel chemical structure) specifically designed to target the EGFR T790M mutation . The published Phase I manuscript confirms that BPI-15086 possesses 'different structural groups from osimertinib' , distinguishing it from later-approved third-generation EGFR TKIs such as almonertinib, furmonertinib, and lazertinib, which share core structural motifs with osimertinib. The BPI-15086 structure (C₂₉H₃₃ClN₈O₄; MW 593.08; SMILES: ClC(C(NC1=CC=CC=C1C(C(N(C)C)=O)=O)=N2)=CN=C2NC3=CC(NC(C=C)=O)=C(N4CCN(C)CC4)C=C3OC) contains a distinct heterocyclic architecture . This chemical divergence provides researchers with a structurally orthogonal probe for interrogating EGFR T790M biology without the confounding effects of the pyrimidine-based core shared by osimertinib-class inhibitors.

Chemical Scaffold

Supporting evidence

Structurally distinct from osimertinib
Novel heterocyclic core
MW 593.08 (93.5 Da higher)

Enables orthogonal chemical biology probe studies; distinct halogenation pattern

Regulatory filing and CAS data; chloropyrimidine-aniline architecture

Evidence Dimension	Chemical scaffold comparison
Target Compound Data	C₂₉H₃₃ClN₈O₄; MW 593.08; distinct heterocyclic architecture with chloropyrimidine-aniline core
Comparator Or Baseline	Osimertinib: C₂₈H₃₃N₇O₂; MW 499.61; indole-pyrimidine core; Almonertinib/Furmonertinib/Lazertinib: osimertinib-derived scaffolds
Quantified Difference	Qualitative structural divergence; molecular weight 93.5 Da higher than osimertinib; distinct halogenation and substitution pattern
Conditions	Structural characterization from CAS registry and MedChemExpress product specification

Why This Matters

A structurally distinct scaffold enables orthogonal chemical biology experiments where concordant results across different chemotypes strengthen mechanistic conclusions about EGFR T790M biology.

• [1] Betta Pharmaceuticals Co., Ltd. 本周多个1类化药申报，率先开启新的化药注册分类 [News Release]. 2016 Jul 19. View Source
• [2] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source

Research-Use-Only Tool Compound

On 28 December 2018, Betta Pharmaceuticals publicly announced that after comprehensive evaluation, the D-0316 project demonstrated stronger competitive advantages than BPI-15086, and the company decided to suspend further development of BPI-15086 and redirect resources to D-0316 . As of 28 January 2020, AdisInsight confirmed 'no recent reports of development identified' for BPI-15086 . BPI-15086's clinical program is thus formally discontinued. By contrast, D-0316 (later named befotertinib) completed Phase III trials and received NMPA approval in 2023. Osimertinib, almonertinib, furmonertinib, and lazertinib are all approved and commercially available. This status is a definitive procurement-relevant differentiator: BPI-15086 cannot serve as a clinical comparator compound but is exclusively suitable as a preclinical research probe for mechanistic, SAR, or selectivity studies.

Development Status

Supporting evidence

Phase I discontinued (Dec 2018)
No further development
RUO tool compound

Exclusively for preclinical mechanistic and SAR studies; not a clinical comparator

Corporate disclosure by Betta; AdisInsight profile; all major comparators approved

Evidence Dimension	Clinical development status
Target Compound Data	Development paused after Phase I (December 2018); no further development reported as of January 2020
Comparator Or Baseline	Osimertinib: globally approved (2015); Almonertinib: NMPA approved (2020); Furmonertinib: NMPA approved (2021); Lazertinib: MFDS approved (2021); D-0316/Befotertinib: NMPA approved (2023)
Quantified Difference	All major third-generation EGFR TKI comparators are approved drugs; BPI-15086 is a discontinued Phase I candidate
Conditions	Corporate disclosure by Betta Pharmaceuticals; AdisInsight drug profile

Why This Matters

The discontinued status eliminates BPI-15086 from consideration as a clinical benchmark but positions it as a unique structurally differentiated research probe unavailable from other commercial sources.

• [1] Betta Pharmaceuticals Co., Ltd. 贝达药业与益方生物就D-0316项目进行合作 [Announcement]. Shanghai Securities News. 2018 Dec 28. View Source
• [2] AdisInsight (Springer). BPI 15086 – Drug Profile. Last updated 28 Jan 2020. View Source

BPI-15086 Research Applications

EGFR T790M Selectivity Profiling

BPI-15086's clean kinase-level IC₅₀ of 15.7 nM for EGFR T790M with 30-fold selectivity over wild-type EGFR makes it suitable as a reference inhibitor in biochemical kinase selectivity panels . Its structurally distinct scaffold from osimertinib-class compounds enables orthogonal SAR studies where concordant inhibition across chemotypes strengthens target engagement confidence . Researchers can use BPI-15086 alongside osimertinib or almonertinib in head-to-head kinase profiling to dissect scaffold-dependent contributions to mutant versus wild-type selectivity.

In Vivo PK/PD with Rapid Washout

The moderately short terminal half-life of BPI-15086 (9.91–14.1 h single dose; 4.78–9.84 h at steady state) enables rapid compound clearance from plasma, facilitating drug holiday or intermittent dosing protocols in murine xenograft models . This PK property contrasts with the ~48 h half-life of osimertinib, which requires extended washout periods . Dose-proportional exposure (AUC₀–₂₄ h: 285–3860 h×ng/mL over 25–300 mg) supports flexible dose selection for target coverage modulation in preclinical tumor models .

Toxicity Differentiation in Xenograft Models

BPI-15086's unique safety profile—29% hypoalbuminemia vs. 75% with osimertinib, 17.6% diarrhea, and 0% rash/pruritis—makes it a valuable tool for comparative toxicity studies in immunocompromised mouse models . By benchmarking BPI-15086 against lazertinib or nazartinib (which carry high rash/diarrhea burdens), researchers can isolate EGFR TKI-driven gastrointestinal and cutaneous toxicity mechanisms from antitumor efficacy, providing a cleaner model for toxicity de-risking strategies .

Chemical Probe for Resistance Pathway Studies

As a discontinued Phase I candidate with a novel chemical structure, BPI-15086 serves as a structurally orthogonal chemical probe for target identification and resistance pathway studies . When used in parallel with osimertinib-class inhibitors, BPI-15086 can help deconvolve whether observed EGFR T790M signaling phenotypes are scaffold-dependent or target class-wide . Its availability through commercial vendors as a research-use-only compound supports academic laboratories investigating EGFR biology without the regulatory costs associated with approved drugs .

Application

Selection Property

Validation Focus

EGFR T790M selectivity profiling

Structurally orthogonal kinase probe

Orthogonal SAR and target engagement vs. osimertinib class

Rapid-washout PK/PD models

Shorter plasma half-life (vs. osimertinib)

Dose-proportional exposure and drug holiday protocol review

Comparative tolerability endpoint studies

Differentiated tolerability endpoint profile

Gastrointestinal/cutaneous AE de-risking models

Resistance pathway probe studies

Novel scaffold, discontinued candidate

Scaffold-dependent vs. class-wide target signaling interpretation

• [1] Hu X, Zhang S, Ma Z, et al. Safety, pharmacokinetics, and efficacy of BPI-15086 in patients with EGFR T790M-mutated advanced non-small-cell lung cancer: results from a phase I, single-arm, multicenter study. ESMO Open. 2022;7(3):100473. View Source
• [2] Betta Pharmaceuticals Co., Ltd. 本周多个1类化药申报，率先开启新的化药注册分类 [News Release]. 2016 Jul 19. View Source
• [3] AstraZeneca Pharmaceuticals LP. TAGRISSO® (osimertinib) [Prescribing Information]. 2024. View Source